(Z)-2-[4-(3-fluoropropoxy)phenyl]-3-(4-phenoxyanilino)prop-2-enenitrile

• IUPAC Name: (Z)-2-[4-(3-fluoropropoxy)phenyl]-3-(4-phenoxyanilino)prop-2-enenitrile
• InChI: InChI=1S/C24H21FN2O2/c25-15-4-16-28-22-11-7-19(8-12-22)20(17-26)18-27-21-9-13-24(14-10-21)29-23-5-2-1-3-6-23/h1-3,5-14,18,27H,4,15-16H2/b20-18+
• InChI Key: IJVDTAQAZQUQFU-CZIZESTLSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)NC=C(C#N)C3=CC=C(C=C3)OCCCF
• Isomeric SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)N/C=C(\C#N)/C3=CC=C(C=C3)OCCCF
• Molecular Formula: C24H21FN2O2
• Molecular Weight: 388.4 g/mol

Description

(Z)-2-[4-(3-fluoropropoxy)phenyl]-3-(4-phenoxyanilino)prop-2-enenitrile, or (Z)-2-FPPA, is a synthetic compound that is used in a variety of scientific research applications. It is a versatile compound that can be used to study the biochemical and physiological effects of various substances.

Scientific Research Applications

• Crystallographic Studies : Research has been conducted on similar compounds to understand their crystallographic properties. For instance, studies on 2,3,7-trihydroxy-9-phenyl-fluorone have revealed insights into the crystal structure of related compounds (Abrahams, McCormick, & Robson, 2009).

• Photoisomerization Properties : Investigations into the E/Z photoisomerization of related prop-2-enenitriles have been informative in understanding the reaction mechanisms and the effects of various factors on this process (Chiacchio, Musumarra, & Purrello, 1988).

• Molecular Structures and Photophysical Properties : Studies on α,β-Unsaturated Acrylonitrile Derivatives have provided insights into the molecular packing, crystal structures, and photophysical properties of compounds similar to (Z)-2-[4-(3-fluoropropoxy)phenyl]-3-(4-phenoxyanilino)prop-2-enenitrile (Percino et al., 2016).

• Electronic and Optical Properties : The electronic and optical properties of derivatives of prop-2-enenitrile, such as their fluorescence characteristics and potential applications in organic photoemitting diodes, have been a focus of research (Pannipara et al., 2015).

• Nonlinear Optical Properties : Some studies have explored the synthesis and characterization of conjugated polymers containing cyanophenylenevinylene and thiophene moieties for potential use in nonlinear optical applications (Hegde et al., 2010).

• Liquid Crystal Photoalignment : Research has been conducted on prop-2-enoates, including those with fluorine substituents, for their ability to promote photoalignment in liquid crystal displays, highlighting the material's potential application in electronic displays (Hegde et al., 2013).